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Compound of Interest

1-Amino-2,4-
Compound Name: _ ]
dibromoanthraquinone

Cat. No.: B109406

An in-depth analysis of 1-Amino-2,4-dibromoanthraquinone reveals its fundamental chemical
properties, which are crucial for researchers and drug development professionals. This guide
summarizes its molecular formula and weight, providing a foundational dataset for further
research and application.

Core Molecular Data

1-Amino-2,4-dibromoanthraquinone is an organic compound classified as an anthraquinone
derivative. Its core quantitative attributes are summarized below.

Property Value Source
Molecular Formula C14H7Br2NO:2 [1112][3]
Molecular Weight ~381.02 g/mol [21[3114]

The molecular formula indicates a structure composed of 14 carbon atoms, 7 hydrogen atoms,
2 bromine atoms, 1 nitrogen atom, and 2 oxygen atoms. The molecular weight is a key
parameter for stoichiometric calculations in experimental protocols.[1][2][3]

Logical Relationship of Compound Properties
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The following diagram illustrates the direct relationship between the chemical compound and
its primary molecular identifiers.

1-Amino-2,4-dibromoanthraquinone

has has
Molecular Formula Molecular Weight
C14H7Br2NO:2 ~381.02 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b109406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

